Cas no 1216814-76-4 (N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride
• CAS No: 1216814-76-4
• MF: C₂₀H₂₄ClN₃O₃S
• MW: 421.94086265564
• CID: 5473183
• Update Time: 2025-10-21

N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-2-benzothiazolyl-N-[2-(dimethylamino)ethyl]-3,4-dimethoxy-, hydrochloride (1:1)
• N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride

• Inchi： 1S/C20H23N3O3S.ClH/c1-22(2)11-12-23(20-21-15-7-5-6-8-18(15)27-20)19(24)14-9-10-16(25-3)17(13-14)26-4;/h5-10,13H,11-12H2,1-4H3;1H
• InChI Key： AHQLQLJVDVLMIP-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC=CC=C2N=1)(CCN(C)C)C(C1C=CC(OC)=C(OC)C=1)=O.Cl

Additional information on N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride

Introduction to N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride (CAS No. 1216814-76-4)

N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride, a compound with the CAS number 1216814-76-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural composition of this molecule, featuring a benzothiazole core and dimethoxy-substituted benzamide moieties, makes it a promising candidate for further investigation in drug discovery and development.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its versatility and biological activity. It has been extensively studied for its role in various biological processes and its potential as an intermediate in the synthesis of bioactive molecules. The presence of the 1,3-benzothiazol-2-yl group in this compound not only contributes to its unique chemical properties but also enhances its potential for interaction with biological targets. This moiety has been reported to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects.

Additionally, the dimethylamino group at the 2-position of the benzamide moiety plays a crucial role in modulating the pharmacological properties of the compound. Dimethylamine is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design. The combination of these structural features makes N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride a particularly interesting molecule for further exploration.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. The compound N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride has shown promise in preclinical studies as a potential inhibitor of certain enzymes and receptors involved in disease progression. For instance, studies have indicated that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain.

The dimethoxy substituents on the benzamide ring further contribute to the compound's pharmacological profile by enhancing its binding affinity to target proteins. These substituents can influence the electronic properties of the molecule, thereby modulating its interactions with biological targets. The hydrochloride salt form of this compound improves its stability and solubility, making it more suitable for formulation into pharmaceutical products.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in understanding how N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride interacts with potential target proteins. These studies have revealed that the compound may bind to specific pockets on enzymes such as COX-2 and LOX-5, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole ring system followed by functionalization at the 2-position with an amine group. The introduction of the dimethoxy substituents on the benzamide ring is achieved through nucleophilic aromatic substitution reactions. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

Evaluation of the pharmacokinetic properties of N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride is essential for determining its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability in vitro. However, further investigations are needed to assess its ex vivo stability and potential interactions with cytochrome P450 enzymes.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Preliminary studies have suggested that it may have efficacy against conditions such as rheumatoid arthritis and inflammatory bowel disease due to its inhibitory effects on inflammatory mediators. Additionally, its interaction with other biological targets suggests possible applications in oncology and neurology.

In conclusion, N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride (CAS No. 1216814-76-4) represents a promising lead compound for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive candidate for therapeutic intervention in various diseases. Continued research into its mechanism of action and pharmacokinetic properties will be crucial in determining its potential as a novel drug entity.